N-(3-chloro-4-fluorophenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[[4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C12H9ClF4N4OS/c1-21-10(12(15,16)17)19-20-11(21)23-5-9(22)18-6-2-3-8(14)7(13)4-6/h2-4H,5H2,1H3,(H,18,22)
• InChI Key: UJWDGNNMOCMJBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)F)Cl)C(F)(F)F
• Molecular Formula: C12H9ClF4N4OS
• Molecular Weight: 368.74 g/mol
• CAS No.: 263756-84-9

Description

N-(3-chloro-4-fluorophenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C12H9ClF4N4OS and its molecular weight is 368.73. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Virucidal Activity

• The derivatives of 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, a closely related compound, have shown potential in reducing viral replication of human adenovirus and ECHO-9 virus, suggesting possible antiviral applications (Wujec et al., 2011).

Antimicrobial and Antituberculosis Activity

• Compounds similar to N-(3-chloro-4-fluorophenyl)-2-{[4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide have been found to exhibit significant in-vitro antibacterial, antifungal, and antituberculosis activity, indicating their potential as antimicrobial agents (MahyavanshiJyotindra et al., 2011).

Antibacterial and Antioxidant Activities

• Studies have shown that certain derivatives possess both antibacterial and antioxidant properties, which could be valuable for the development of new drugs in these areas (Sarac et al., 2020).

Anti-Inflammatory Activity

• Certain derivatives of this compound have been synthesized and shown to exhibit significant anti-inflammatory activity, which could lead to new treatments in this field (Sunder et al., 2013).

Inhibitory Activity Against Mushroom Tyrosinase

• Novel 1,2,4-triazole based compounds, closely related to the chemical , have shown inhibitory activity against mushroom tyrosinase, indicating potential applications in addressing issues related to melanogenesis (Hassan et al., 2022).

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future research directions would depend on the context in which this compound is being studied. If it’s a potential drug, future studies could focus on optimizing its structure for better efficacy and safety.